Cas no 2171645-65-9 (5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid)

• Product Name: 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid
• CAS No: 2171645-65-9
• MF: C₃₂H₂₉N₃O₆
• MW: 551.589168310165
• CID: 5829293
• PubChem ID: 165564439
• Update Time: 2025-05-25

5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid
• 5-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pyridine-2-carboxylic acid
• 2171645-65-9
• EN300-1546111

• Inchi： 1S/C32H29N3O6/c1-20(40-18-21-9-3-2-4-10-21)29(30(36)34-22-15-16-28(31(37)38)33-17-22)35-32(39)41-19-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-17,20,27,29H,18-19H2,1H3,(H,34,36)(H,35,39)(H,37,38)
• InChI Key： XVWFCOMWRTYRNH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(C(=O)O)=CC=1)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 551.20563565g/mol
• Monoisotopic Mass: 551.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 127Ų

Additional information on 5-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid

5-3-(Benzyloxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171645-65-9, known as 5-3-(benzyloxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials.

Structural Analysis: The molecule incorporates a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. This pyridine ring is substituted at the 2-position with a carboxylic acid group, making it a pyridine carboxylic acid derivative. The presence of the benzyloxy group at the 3-position introduces steric hindrance and potentially enhances the compound's stability. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group attached to the amino functionality at the 2-position is a well-known protecting group in peptide synthesis, suggesting its role in modulating reactivity and selectivity in chemical reactions.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the precise construction of this complex molecule. The synthesis typically involves multi-step processes, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound.

Pharmacological Properties: Studies have shown that 5-3-(benzyloxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid exhibits remarkable bioavailability when administered orally. Its pharmacokinetic profile indicates efficient absorption and minimal systemic toxicity, making it a strong candidate for drug delivery systems. Furthermore, its ability to act as a carrier for hydrophobic drugs has been demonstrated in recent research, highlighting its potential in targeted drug delivery.

Applications in Materials Science: Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. The Fmoc group's reactivity allows for controlled polymerization reactions, leading to materials with tailored mechanical properties. Recent studies have explored its use in creating stimuli-responsive polymers that can undergo reversible changes in response to environmental cues such as temperature or pH.

Future Directions: Ongoing research is focused on optimizing the synthesis of 5-3-(benzyloxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyridine-2-carboxylic acid to enhance its scalability and reduce production costs. Additionally, investigations into its biodegradation properties are underway to assess its environmental impact and suitability for sustainable applications.

In conclusion, 5-3-(benzyloxy)-2-{(9H-fluoren-9-yllmethoxycarbonyl}amino)butanamidopyridine=carboxylic acid represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a key player in both therapeutic development and materials innovation.